4-fluorophenyl P-methyl-N-{4-[(trifluoromethyl)sulfanyl]phenyl}phosphonamidate

• Molecular Formula: C14H12F4NO2PS
• Molecular Weight: 365.28 g/mol
• IUPAC Name: N-[(4-fluorophenoxy)-methylphosphoryl]-4-(trifluoromethylsulfanyl)aniline
• InChI: InChI=1S/C14H12F4NO2PS/c1-22(20,21-12-6-2-10(15)3-7-12)19-11-4-8-13(9-5-11)23-14(16,17)18/h2-9H,1H3,(H,19,20)
• InChI Key: LZKHUFINRJNQJS-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(NC1=CC=C(C=C1)SC(F)(F)F)OC2=CC=C(C=C2)F

Description

N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE is a complex organic compound characterized by the presence of fluorine, phosphorus, and sulfur atoms This compound is notable for its unique chemical structure, which includes a phosphoryl group and a trifluoromethylsulfanyl group attached to an aniline ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is the reaction of 4-fluorophenol with methylphosphoryl chloride to form the phosphorylated intermediate. This intermediate is then reacted with 4-(trifluoromethylthio)aniline under controlled conditions to yield the final product. The reaction conditions often include the use of organic solvents such as dichloromethane and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the production process. Additionally, stringent quality control measures are implemented to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the phosphoryl group to a phosphine oxide or other reduced forms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as lithium aluminum hydride, and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and appropriate solvents to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE has diverse applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and interaction with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of advanced materials, including polymers and coatings with unique properties.

Mechanism of Action

The mechanism of action of N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE involves its interaction with specific molecular targets. The phosphoryl group can form hydrogen bonds and coordinate with metal ions, influencing enzyme activity and protein function. The trifluoromethylsulfanyl group can enhance the compound’s lipophilicity and membrane permeability, facilitating its cellular uptake and interaction with intracellular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)aniline: Shares the trifluoromethyl group but lacks the phosphoryl and fluorophenoxy groups.

N-Phenyl-bis(trifluoromethanesulfonimide): Contains similar sulfonyl groups but differs in overall structure and functional groups.

4-(Trifluoromethyl)benzenesulfonyl chloride: Similar in containing the trifluoromethyl group but has a sulfonyl chloride group instead of the phosphoryl group.

Uniqueness

N-[(4-FLUOROPHENOXY)(METHYL)PHOSPHORYL]-4-[(TRIFLUOROMETHYL)SULFANYL]ANILINE is unique due to its combination of functional groups, which imparts distinct chemical properties and potential applications. The presence of both phosphoryl and trifluoromethylsulfanyl groups allows for versatile reactivity and interaction with various molecular targets, making it a valuable compound in research and industrial applications.